Cas no 638136-39-7 (4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid)

• Product Name: 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid
• CAS No: 638136-39-7
• MF: C₁₇H₁₂N₂O₃S₂
• MW: 356.418781280518
• CID: 5835876
• PubChem ID: 1388237
• Update Time: 2025-05-24

4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(Z)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]amino]benzoic acid
• Benzoic acid, 4-[[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]amino]-
• 638136-39-7
• AKOS002183623
• SR-01000013170
• (Z)-4-(((4-oxo-3-phenyl-2-thioxothiazolidin-5-ylidene)methyl)amino)benzoic acid
• 4-({[(5Z)-4-OXO-3-PHENYL-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}AMINO)BENZOIC ACID
• SR-01000013170-1
• MFCD04492666
• F1553-0143
• 4-[(4-hydroxy-3-phenyl-2-sulfanylidene-1,3-thiazol-5-yl)methylideneamino]benzoic acid
• 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid

• Inchi： 1S/C17H12N2O3S2/c20-15-14(10-18-12-8-6-11(7-9-12)16(21)22)24-17(23)19(15)13-4-2-1-3-5-13/h1-10,18H,(H,21,22)
• InChI Key： UFOSENQUJATCGH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC=C2SC(=S)N(C3=CC=CC=C3)C2=O)C=C1

Computed Properties

• Exact Mass: 356.02893460g/mol
• Monoisotopic Mass: 356.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 528.9±60.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Additional information on 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid

Introduction to 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic Acid (CAS No: 638136-39-7)

4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid, identified by its CAS number 638136-39-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realms of inflammation modulation and enzyme inhibition. The intricate structure of this molecule, featuring a benzoic acid core appended with a thiazolidine ring system, makes it a subject of intense interest for medicinal chemists and biologists alike.

The molecular framework of 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid is characterized by several key functional groups that contribute to its unique chemical properties. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the thiazolidine ring introduces a heterocyclic component that is often associated with bioactive molecules. This combination of structural features suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. Compounds that can modulate inflammatory responses without significant side effects are highly sought after. The presence of the sulfanylidene group in 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidenemethyl}amino)benzoic acid hints at its potential to interact with biological targets involved in inflammation, such as cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes.

Moreover, the phenyl group attached to the thiazolidine ring adds another layer of complexity to the molecule's interactions with biological systems. Phenyl-containing compounds are frequently found in drug molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. This feature could enhance the compound's binding affinity and selectivity towards specific enzymes or receptors involved in inflammatory processes.

The CAS number 638136-39-7 provides a unique identifier for this compound, facilitating its tracking and referencing in scientific literature and databases. This standardized nomenclature system ensures that researchers around the world can accurately identify and discuss this molecule, fostering collaboration and knowledge sharing in the scientific community.

Recent studies have begun to explore the pharmacological potential of derivatives of benzoic acid and thiazolidine-based compounds. For instance, modifications to the benzoic acid moiety have been shown to influence its solubility, bioavailability, and metabolic stability. Similarly, alterations to the thiazolidine ring can affect its interactions with biological targets. These findings underscore the importance of structural optimization in drug discovery efforts.

The synthesis of 4-({(5Z)-4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylenemethyl}amino)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also allow for the introduction of structural variations necessary for optimizing biological activity.

In vitro studies have begun to reveal the potential biological effects of 4-({(5Z)-4-ofoxo 3 phenyl 2 sulfanylidene 1 3 thiazolidin 5 ylenemethyl}amino)benzoic acid. Preliminary experiments suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. Additionally, its ability to modulate other signaling pathways relevant to inflammation has not been ruled out. These findings are particularly exciting given the growing recognition of inflammation as a central mechanism in many diseases.

The development of computational models has also played a crucial role in understanding the potential interactions between 4-({(5Z)-4-ofoxo 3 phenyl 2 sulfanylidene 1 3 thiazolidin 5 ylenemethyl}amino)benzoic acid and biological targets. Molecular docking simulations can predict how this compound might bind to specific enzymes or receptors based on its three-dimensional structure. These predictions are valuable for guiding experimental efforts and prioritizing compounds for further testing.

The safety profile of any potential drug candidate is paramount before it can be considered for clinical use. Preliminary toxicology studies have been conducted on 4-({(5Z)-4-ofoxo 3 phenyl 2 sulfanylidene 1 3 thiazolidin 5 ylenemethyl}amino)benzoic acid, focusing on assessing its acute toxicity and potential long-term effects. These studies aim to identify any safety concerns early in the drug development process and ensure that only compounds with favorable safety profiles proceed to more advanced stages of testing.

The future directions for research on 4-({(5Z)-4-ofoxo 3 phenyl 2 sulfanylidene 1 3 thiazolidin 5 ylenemethyl}amino)benzoic acid include further optimization of its chemical structure to enhance its biological activity and reduce any potential side effects. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological systems and why it exhibits particular therapeutic effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, 4-({(5Z)-4-ofoxo 3 phenyl 2 sulfanylidene 1 3 thiazolidin 5 ylenemethyl}amino)benzoic acid (CAS No: 638136397) represents an exciting new entry into the field of anti-inflammatory drug discovery. Its unique molecular structure suggests multiple potential mechanisms of action, making it a promising candidate for further investigation. As research continues to unravel its pharmacological properties and optimize its design, this compound holds great promise for contributing to advancements in treating inflammatory diseases.